sodium 5-bromo-4-cyclopropyl-4H-1,2,4-triazole-3-carboxylate
Description
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for sodium 5-bromo-4-cyclopropyl-4H-1,2,4-triazole-3-carboxylate involves the reaction of 5-bromo-4-cyclopropyl-4H-1,2,4-triazole-3-carboxylic acid with sodium hydroxide in water followed by esterification with methanol and purification with sodium carbonate.", "Starting Materials": [ "5-bromo-4-cyclopropyl-4H-1,2,4-triazole-3-carboxylic acid", "Sodium hydroxide", "Methanol", "Sodium carbonate", "Water" ], "Reaction": [ "Dissolve 5-bromo-4-cyclopropyl-4H-1,2,4-triazole-3-carboxylic acid in water", "Add sodium hydroxide to the solution and stir until the acid is completely dissolved", "Heat the solution to 60-70°C for 2-3 hours", "Cool the solution to room temperature and adjust the pH to 7-8 with hydrochloric acid", "Add methanol to the solution and stir for 1 hour", "Add sodium carbonate to the solution to neutralize the acid", "Filter the solution and wash the solid with water", "Dry the solid to obtain sodium 5-bromo-4-cyclopropyl-4H-1,2,4-triazole-3-carboxylate" ] } | |
CAS RN |
2287281-62-1 |
Product Name |
sodium 5-bromo-4-cyclopropyl-4H-1,2,4-triazole-3-carboxylate |
Molecular Formula |
C6H5BrN3NaO2 |
Molecular Weight |
254 |
Purity |
95 |
Origin of Product |
United States |
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